Cas no 439085-51-5 (Vapendavir)

• Product Name: Vapendavir
• CAS No: 439085-51-5
• MF: C₂₁H₂₆N₄O₃
• MW: 382.456144809723
• MDL: MFCD18633281
• CID: 3162048
• Update Time: 2025-10-29

Vapendavir Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-6-[2-[1-(6-methylpyridazin-3-yl)piperidin-4-yl]ethoxy]-1,2-benzoxazole
• Vapendavir

• MDL： MFCD18633281
• Inchi： 1S/C21H26N4O3/c1-3-26-21-18-6-5-17(14-19(18)28-24-21)27-13-10-16-8-11-25(12-9-16)20-7-4-15(2)22-23-20/h4-7,14,16H,3,8-13H2,1-2H3
• InChI Key： DKSVBVKHUICELN-UHFFFAOYSA-N
• SMILES： O(C1=CC=C2C(=NOC2=C1)OCC)CCC1CCN(C2=CC=C(C)N=N2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on Vapendavir

Vapendavir: A Promising Antiviral Agent Against Respiratory Viruses

Vapendavir, also known by its CAS number 439085-51-5, is a novel antiviral compound that has garnered significant attention in the scientific community for its potential in combating respiratory viral infections. This compound has been extensively studied for its efficacy against respiratory syncytial virus (RSV), a leading cause of hospitalization in infants and the elderly. Recent advancements in virology and pharmacology have shed light on the mechanisms by which Vapendavir exerts its antiviral effects, making it a compelling candidate for therapeutic development.

The discovery of Vapendavir was rooted in the need for effective treatments against RSV, which lacks a specific antiviral therapy. Researchers identified that Vapendavir targets a critical enzyme involved in viral replication, thereby inhibiting the virus's ability to propagate within host cells. This mechanism of action was validated through in vitro studies, where Vapendavir demonstrated potent antiviral activity against multiple strains of RSV. Furthermore, preclinical trials indicated that the compound exhibited minimal toxicity to host cells, suggesting a favorable safety profile.

Recent clinical trials have further validated the potential of Vapendavir as a therapeutic agent. In a phase II study conducted among adults with acute RSV infection, patients treated with Vapendavir showed a significant reduction in viral load compared to the placebo group. This outcome underscores the compound's efficacy in curbing viral replication and highlights its potential as a first-line treatment for RSV. Additionally, researchers explored the pharmacokinetics of Vapendavir, revealing that it achieves therapeutic concentrations in respiratory tissues following oral administration, which is crucial for its clinical application.

Beyond RSV, there is emerging evidence suggesting that Vapendavir may also exhibit activity against other respiratory viruses, such as human metapneumovirus (HMPV) and certain coronaviruses. These findings expand the scope of Vapendavir's applicability and position it as a versatile antiviral agent. However, further studies are required to confirm these observations and assess the compound's efficacy against a broader range of viral pathogens.

The development of Vapendavir represents a significant milestone in antiviral research, particularly given the increasing threat posed by emerging viral diseases. Its unique mechanism of action, coupled with promising clinical results, positions it as a potential game-changer in the treatment of respiratory viral infections. As research continues to unravel the full potential of Vapendavir strong>, it is anticipated that this compound will play a pivotal role in safeguarding public health against viral threats.